Cas no 845658-76-6 ((6-ethynylpyridin-2-yl)methanol)

• Product Name: (6-ethynylpyridin-2-yl)methanol
• CAS No: 845658-76-6
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 1118678
• PubChem ID: 56972612
• Update Time: 2025-06-08

(6-ethynylpyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 6-ethynyl-2-Pyridinemethanol
• (6-ethynylpyridin-2-yl)methanol
• 6-Ethynyl-2-pyridinemethanol (ACI)
• (6-Ethynyl-2-pyridinyl)methanol
• 2-PYRIDINEMETHANOL, 6-ETHYNYL-
• AKOS026728024
• DTXSID40719664
• F83962
• 845658-76-6
• EN300-139871
• Z1255494816
• CS-0380374
• UWKRXXCVSYLAEG-UHFFFAOYSA-N
• SCHEMBL947116
• DA-36161

• Inchi： 1S/C8H7NO/c1-2-7-4-3-5-8(6-10)9-7/h1,3-5,10H,6H2
• InChI Key： UWKRXXCVSYLAEG-UHFFFAOYSA-N
• SMILES： C#CC1C=CC=C(CO)N=1

Computed Properties

• Exact Mass: 133.052763847g/mol
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (6-ethynylpyridin-2-yl)methanol

Comprehensive Overview of (6-Ethynylpyridin-2-yl)methanol (CAS No. 845658-76-6): Properties, Applications, and Innovations

(6-Ethynylpyridin-2-yl)methanol (CAS No. 845658-76-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its ethynyl and pyridine functional groups, serves as a versatile building block in synthetic chemistry. Its molecular structure, C8H7NO, combines a pyridine ring with an alcohol moiety, enabling diverse reactivity patterns. Researchers value this compound for its role in click chemistry applications, particularly in the development of bioconjugates and drug delivery systems.

The growing demand for high-purity intermediates in drug discovery has positioned (6-Ethynylpyridin-2-yl)methanol as a critical component. Its CAS No. 845658-76-6 is frequently searched in academic databases, reflecting its relevance in catalysis studies and polymer science. Recent studies highlight its utility in creating fluorescent probes for biological imaging, aligning with the trending focus on theranostic agents. The compound’s solubility in polar solvents and stability under mild conditions make it ideal for cross-coupling reactions, a hot topic in green chemistry.

In material science, (6-Ethynylpyridin-2-yl)methanol contributes to advancements in smart materials and metal-organic frameworks (MOFs). Its ethynyl group facilitates post-synthetic modifications, a feature highly sought after in designing porous materials for gas storage. Industry professionals often query about its synthesis scalability and derivatization potential, underscoring its commercial viability. The compound’s compatibility with microwave-assisted synthesis techniques further enhances its appeal in high-throughput workflows.

Environmental considerations have also shaped research around CAS No. 845658-76-6. Its potential use in biodegradable polymers resonates with the global push for sustainable chemistry. Analytical methods like HPLC and NMR are commonly employed to verify its purity, addressing the industry’s emphasis on quality control. As interest grows in bioorthogonal chemistry, this compound’s role in labeling biomolecules without disrupting cellular processes remains a key area of exploration.

Future prospects for (6-Ethynylpyridin-2-yl)methanol include its integration into nanotechnology and electronic materials. Searches for conductive polymers and molecular electronics often intersect with its applications. With rigorous patent analysis revealing incremental innovations, this compound continues to bridge gaps between academic research and industrial adoption, solidifying its status as a multifunctional scaffold in modern chemistry.